Cas no 1263218-51-4 (H3TPTC)

• Product Name: H3TPTC
• CAS No: 1263218-51-4
• Molecular Formula: C₂₁H₁₄O₆
• Molecular Weight: 362.33226
• CID: 3037212
• PubChem ID: 89698029

H3TPTC Properties

Names and Identifiers

• [1,?1':3',?1''-?Terphenyl]?-?4,?4'',?5'-?tricarboxylic acid
• [1,1':3',1''-Terphenyl]-4,4'',5'-tricarboxylic acid
• H3TPTC
• 3,5-Bis(4-carboxyphenyl)benzoic acid
• F72130
• 1263218-51-4
• [1,1':3',1''-Terphenyl]-4,4'',5'-tricarboxylicacid
• YSZC857
• 3,5-di(4'-carboxylphenyl)benozoic acid
• DS-019437
• CS-0170652
• SCHEMBL15120764

• InChIKey： NSCIYASAEQYMAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H14O6/c22-19(23)14-5-1-12(2-6-14)16-9-17(11-18(10-16)21(26)27)13-3-7-15(8-4-13)20(24)25/h1-11H,(H,22,23)(H,24,25)(H,26,27)
• SMILES： C1=CC(=CC=C1C2=CC(=CC(=C2)C(=O)O)C3=CC=C(C=C3)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 362.07903816g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 362.07903816g/mol
• Heavy Atom Count: 27
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls